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Compound of Interest

Compound Name: tert-Butyl octaneperoxoate

Cat. No.: B077908

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides an in-depth look at tert-Butyl peroxy-2-
ethylhexanoate, a widely used organic peroxide. Below, you will find its various synonyms and
alternative names, detailed quantitative data, experimental protocols, and visualizations of its
chemical behavior.

Synonyms and Alternative Names

tert-Butyl peroxy-2-ethylhexanoate is known by a variety of names in research and industry. Its
primary synonym is tert-Butyl octaneperoxoate. Other common names and trade names
include:

tert-Butyl 2-ethylhexaneperoxoate[1][2][3][4]

« tert-Butyl peroxy-2-ethylhexanoate[1][4]

o tert-Butyl 2-ethylperoxyhexanoate[1][4]

e Hexaneperoxoic acid, 2-ethyl-, 1,1-dimethylethyl ester[1][4]
e Trigonox 21[1][4][5][6]

e Luperox 26[7]

e Lupersol PDO[1][4]
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« TBPEH[6][8]

e Initiator OT[6]

e Perbutyl O[1][4]

o Esperox 28[1][4]

 Chaloxyd P 1310[1][4]

« Chaloxyd P 1327[1][4]

e Interox TBPEH[1][4]

Percure O[1][4]

The substance is registered under the CAS number 3006-82-4.[4][8][9][10][11][12][13]

Quantitative Data

A summary of the key physical, chemical, and safety properties of tert-Butyl peroxy-2-
ethylhexanoate is presented in the tables below for easy reference and comparison.

Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C12H2403 [419110q[11]
Molecular Weight 216.32 g/mol [41[9][10]
Appearance Colorless to pale yellow liquid [9][14][15]
Density 0.89 - 0.9 g/cm3 at 20°C [O1[13][14]
Melting Point -30°C [9][14]
Boiling Point 248.9°C at 760 mmHg [91[14]

Flash Point 71.8-85°C [O1[14]
Refractive Index 1.429 [9][14]
Active Oxygen Content ~7.40% [B1[12][13]

Safety and Reactivity Data
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Parameter Value Source(s)
Self-Accelerating
Decomposition Temperature 35°C [61181[13]
(SADT)
Control Temperature (Tc) 20°C [8]
Maximum Storage
-30/20°C [8]
Temperature (Tsmax)
UN Number 3113 [41[8]
Hazard Class 5.2 (Organic Peroxide Type C)  [2][8]
Explodes with great violence
o ) when rapidly heated; shock
Reactivity Profile . ) [4][14]
sensitive and detonable in
pure form.
Strong acids and bases, strong
) ) oxidizing and reducing agents,
Incompatible Materials N [11[2]
transition metal salts, rust, ash,
dust.
Half-Life Data
Temperature Half-Life Source(s)
72°C 10 hours [8][10][13]
91°C 1 hour [81[13]
113°C 0.1 hours [8][13]

Experimental Protocols
Synthesis of tert-Butyl peroxy-2-ethylhexanoate

Objective: To synthesize tert-Butyl peroxy-2-ethylhexanoate from tert-butyl hydroperoxide and
2-ethylhexanoyl chloride.[16][17]
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Materials:

tert-Butyl hydroperoxide (TBHP)

2-Ethylhexanoyl chloride (EHCI)

A base (e.g., sodium hydroxide - NaOH or potassium hydroxide - KOH)

Aqueous solvent

Organic solvent
Procedure:

» Deprotonation of TBHP: In a reaction vessel, dissolve the base in the agqueous phase. Add
tert-butyl hydroperoxide to this solution. This is a slightly exothermic reaction where the base
deprotonates the TBHP to form an alkali salt of TBHP (e.g., sodium tert-butyl peroxide).[10]
[16] A slight excess of the base is typically used to ensure a high pH and drive the
equilibrium towards the deprotonated form.[10][16]

e Reaction with EHCI: The reaction is biphasic. The alkali salt of TBHP in the aqueous phase
reacts with 2-ethylhexanoyl chloride, which is present in the organic phase, to form tert-Butyl
peroxy-2-ethylhexanoate and a chloride salt.[10][16]

o Work-up: After the reaction is complete, the organic phase containing the product is
separated from the aqueous phase. The organic phase is then washed, dried, and the
solvent is removed under reduced pressure to yield the final product.

Use as a Polymerization Initiator (General Protocol)

Objective: To initiate the polymerization of a monomer (e.g., styrene, ethylene, acrylates) using
tert-Butyl peroxy-2-ethylhexanoate as a radical initiator.[10][11][18]

Materials:
e Monomer (e.g., styrene)

o tert-Butyl peroxy-2-ethylhexanoate (as initiator)
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Solvent (if applicable, e.g., for solution polymerization)

Reaction vessel with temperature control and inert atmosphere capabilities

Procedure:

Reaction Setup: The reaction vessel is charged with the monomer and solvent (if any). The
system is then purged with an inert gas (e.g., nitrogen or argon) to remove oxygen, which
can inhibit radical polymerization.

Initiator Addition: The required amount of tert-Butyl peroxy-2-ethylhexanoate is added to the
reaction mixture. The amount will depend on the desired polymer molecular weight and
reaction rate.

Polymerization: The reaction mixture is heated to a temperature at which the initiator
decomposes at a suitable rate (typically in the range of 80-150°C).[6][8] The temperature is
maintained for the desired reaction time.

Termination and Isolation: Once the desired conversion is achieved, the reaction is
terminated, often by cooling. The polymer is then isolated by precipitation in a non-solvent,
followed by filtration and drying.

Safe Handling and Disposal of Organic Peroxides

Handling:

Always handle organic peroxides in a well-ventilated area.[19]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[1][19][20][21]

Keep organic peroxides away from heat, sparks, open flames, and direct sunlight.[1][19]

Store in the original, tightly closed containers in a cool, designated area, observing the
recommended control and storage temperatures.[1][19][20]

Avoid contact with incompatible materials such as acids, bases, reducing agents, and
metals.[1][20]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.perodox.com/blog/blg7
https://www.yunno.net/en/tbpeh/
https://hsi.com/blog/organic-peroxides-workplace
https://www.eopsg.org/safe-handling
https://hsi.com/blog/organic-peroxides-workplace
https://hmroyal.com/blog/how-to-safely-handle-and-store-organic-peroxide/
https://ehs.yale.edu/sites/default/files/files/organic-peroxides-sop.pdf
https://www.eopsg.org/safe-handling
https://hsi.com/blog/organic-peroxides-workplace
https://www.eopsg.org/safe-handling
https://hsi.com/blog/organic-peroxides-workplace
https://hmroyal.com/blog/how-to-safely-handle-and-store-organic-peroxide/
https://www.eopsg.org/safe-handling
https://hmroyal.com/blog/how-to-safely-handle-and-store-organic-peroxide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

» Do not return unused material to the original container to prevent contamination.[1]

 In case of a spill, absorb the material with an inert substance (like vermiculite), wet it with

water, and collect it using non-sparking tools for proper disposal.[1]

Disposal:

o Waste organic peroxides must be disposed of as hazardous waste according to local

regulations.[1]

o A common disposal method is to dilute the peroxide with an inert organic solvent to a low

active oxygen content (<1%) and then incinerate it as chemical waste.[1]

o Empty containers should be triple-rinsed, with the rinsate collected as hazardous waste,

before being discarded.

Visualizations

Decomposition
ethylhexanoate

Pathway of tert-Butyl peroxy-2-

The thermal decomposition of tert-Butyl peroxy-2-ethylhexanoate proceeds through the

formation of free radicals. The major decomposition products include tert-butanol, methane, 2-

ethylhexanoic acid, n-heptane, ethane, and carbon dioxide.[8]

tert-Butyl peroxy-2-ethylhexanoate

Major Decomposition Products:
- tert-Butanol
- Methane
- 2-Ethylhexanoic Acid
- n-Heptane
- Ethane
- Carbon Dioxide

Heat (Homolytic Cleavage tert-Butoxy Radical Further Reactions

+ 2-Ethylhexanoyloxy Radical

Click to download full resolution via product page

Decomposition of tert-Butyl peroxy-2-ethylhexanoate.

General Experimental Workflow for Polymerization
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The following diagram illustrates a typical workflow for a laboratory-scale polymerization

reaction using tert-Butyl peroxy-2-ethylhexanoate as an initiator.

1. Preparation

Monomer Solvent (optional)

\i Reéction

Reaction Vessel

Inert Gas Purge

'

Heating to 80-150°C

3. Work-upi& Isolation

Cooling

'

tert-Butyl peroxy-2-ethylhexanoate

Precipitation in Non-solvent

i

Filtration

i

Drying

Final Polymer Product
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Workflow for Polymerization Initiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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